Cas no 2137785-33-0 (3-Pyridinemethanol, 6-(ethylmethylamino)-α,α-dimethyl-)

• Product Name: 3-Pyridinemethanol, 6-(ethylmethylamino)-α,α-dimethyl-
• CAS No: 2137785-33-0
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5258512
• PubChem ID: 165896849
• Update Time: 2025-07-17

3-Pyridinemethanol, 6-(ethylmethylamino)-α,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, 6-(ethylmethylamino)-α,α-dimethyl-
• 2137785-33-0
• 2-{6-[ethyl(methyl)amino]pyridin-3-yl}propan-2-ol
• EN300-382134

• Inchi： 1S/C11H18N2O/c1-5-13(4)10-7-6-9(8-12-10)11(2,3)14/h6-8,14H,5H2,1-4H3
• InChI Key： LTIDMMGNXDAWJT-UHFFFAOYSA-N
• SMILES： C1=NC(N(CC)C)=CC=C1C(C)(C)O

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 324.4±32.0 °C(Predicted)
• pka: 13.86±0.29(Predicted)

Additional information on 3-Pyridinemethanol, 6-(ethylmethylamino)-α,α-dimethyl-

Comprehensive Overview of 3-Pyridinemethanol, 6-(ethylmethylamino)-α,α-dimethyl- (CAS No. 2137785-33-0)

3-Pyridinemethanol, 6-(ethylmethylamino)-α,α-dimethyl- (CAS No. 2137785-33-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and substituted amino and hydroxyl groups, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The growing demand for pyridine derivatives in modern chemistry has placed compounds like 3-Pyridinemethanol, 6-(ethylmethylamino)-α,α-dimethyl- at the forefront of innovation. With the rise of AI-driven drug discovery and green chemistry, this compound is often explored for its eco-friendly synthesis routes and computational modeling compatibility. Its CAS No. 2137785-33-0 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance.

One of the most frequently asked questions about 3-Pyridinemethanol, 6-(ethylmethylamino)-α,α-dimethyl- revolves around its mechanism of action and potential therapeutic uses. Recent studies suggest its relevance in central nervous system (CNS) targeting, owing to its ability to cross the blood-brain barrier. Additionally, its α,α-dimethyl substitution pattern is hypothesized to improve metabolic stability, a key consideration in long-acting drug formulations.

From an industrial perspective, the synthesis of CAS No. 2137785-33-0 aligns with the principles of sustainable chemistry. Manufacturers are increasingly adopting catalytic methods and flow chemistry techniques to reduce waste and energy consumption. This shift not only meets environmental regulations but also addresses the cost-efficiency demands of large-scale production.

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Looking ahead, 3-Pyridinemethanol, 6-(ethylmethylamino)-α,α-dimethyl- is poised to play a pivotal role in next-generation therapeutics and smart materials. Its integration into high-throughput screening platforms and structure-activity relationship (SAR) studies underscores its value in accelerating scientific breakthroughs. As regulatory frameworks evolve, transparency in safety data sheets (SDS) and patent landscapes will further drive its adoption across industries.